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Compound of Interest

Compound Name: Prenalterol Hydrochloride
CAS No.: 61260-05-7
Cat. No.: B1215464
Get Quote
. J

CAS Number: 61260-05-7[1][2]

This technical guide provides an in-depth overview of Prenalterol hydrochloride, a selective
beta-1 adrenergic receptor partial agonist. The information is tailored for researchers,
scientists, and professionals involved in drug development and cardiovascular research.

Chemical and Physical Properties

Prenalterol hydrochloride is the hydrochloride salt of Prenalterol. It is a sympathomimetic
agent with a molecular formula of C12H20CINO3 and a molecular weight of 261.75 g/mol .[3]
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Property Value Source
Molecular Formula C12H20CINO3 PubChem|[2]
Molecular Weight 261.75 g/mol PubChem|[3]

4-[(2S)-2-hydroxy-3-(propan-2-

IUPAC Name ylamino)propoxy]phenol;hydro PubChem|[2]
chloride
MedchemExpress[1],
CAS Number 61260-05-7
PubChem[2]
Parent CAS Number 57526-81-5 (Prenalterol) PubChem|[2]

Mechanism of Action

Prenalterol is a selective B1-adrenergic receptor partial agonist.[4][5] This means it
preferentially binds to B1-adrenergic receptors, which are predominantly located in the heart,
and elicits a response that is less than the maximum possible response for that receptor. Its
partial agonist activity is reported to be approximately 60% of the full agonist isoproterenol. This
selectivity for B1-receptors is crucial to its pharmacological profile, leading to a more
pronounced effect on myocardial contractility (inotropic effect) than on heart rate (chronotropic
effect).

Signaling Pathway

Upon binding to the B1-adrenergic receptor, Prenalterol initiates a Gs-protein coupled signaling
cascade. This leads to the activation of adenylyl cyclase, which in turn increases the
intracellular concentration of cyclic adenosine monophosphate (CAMP). Elevated cAMP levels
activate Protein Kinase A (PKA), which then phosphorylates various intracellular proteins,
ultimately leading to an increase in intracellular calcium concentration and enhanced
myocardial contractility.
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Figure 1: Prenalterol-induced B1-adrenergic signaling cascade.

Pharmacokinetics in Humans

Studies in healthy human subjects have elucidated the pharmacokinetic profile of Prenalterol.

Parameter Route Value

Time to Peak Plasma

Concentration oral ~0-5- 1 hour
Bioavailability Oral ~50%
Elimination Half-life Intravenous ~2 hours
Primary Route of Elimination Renal -

Experimental Protocols
Radioligand Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of
Prenalterol for f1-adrenergic receptors.

Objective: To determine the inhibitory constant (Ki) of Prenalterol for the f1-adrenergic
receptor.

Materials:
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Membrane preparations from cells expressing human 1-adrenergic receptors.
[BH]-CGP 12177 (a radiolabeled [3-adrenergic antagonist).

Prenalterol hydrochloride.

Binding buffer (e.g., 50 mM Tris-HCI, 10 mM MgClz, pH 7.4).

Glass fiber filters.

Scintillation cocktail.

Scintillation counter.

Procedure:

Incubation: In a microplate, combine the membrane preparation, a fixed concentration of
[BH]-CGP 12177, and varying concentrations of unlabeled Prenalterol hydrochloride in the
binding buffer.

Equilibration: Incubate the mixture at a specific temperature (e.g., 25°C) for a sufficient time
to reach binding equilibrium (e.g., 60 minutes).

Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound
from free radioligand.

Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound
radioligand.

Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the
radioactivity using a scintillation counter.

Data Analysis: Plot the percentage of specific binding of [BH]-CGP 12177 against the
logarithm of the Prenalterol concentration. Determine the IC50 value (the concentration of
Prenalterol that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value
using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of
the radioligand and Kd is its dissociation constant.
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Figure 2: Workflow for a competitive radioligand binding assay.
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cAMP Functional Assay

This protocol describes a cell-based assay to measure the effect of Prenalterol on intracellular
cAMP production.

Objective: To determine the potency (EC50) and efficacy of Prenalterol in stimulating cAMP
production.

Materials:

e Cells expressing human [31-adrenergic receptors (e.g., CHO or HEK293 cells).

e Prenalterol hydrochloride.

o Forskolin (a direct activator of adenylyl cyclase, used as a positive control).

e CAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

o Cell culture medium.

e Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

Procedure:

o Cell Culture: Plate the cells in a suitable microplate and grow to the desired confluency.

e Pre-incubation: Pre-incubate the cells with a phosphodiesterase inhibitor for a short period.

« Stimulation: Add varying concentrations of Prenalterol hydrochloride to the cells and
incubate for a specific time (e.g., 30 minutes) at 37°C. Include a positive control (Forskolin)
and a negative control (vehicle).

» Lysis: Lyse the cells according to the cAMP assay kit manufacturer's instructions.

o CAMP Measurement: Measure the intracellular cAMP concentration using the chosen assay
kit.

» Data Analysis: Plot the cAMP concentration against the logarithm of the Prenalterol
concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 (the
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concentration of Prenalterol that produces 50% of the maximal response) and the maximum
response (Emax).

Clinical Applications and Considerations

Prenalterol has been investigated for the treatment of heart failure due to its positive inotropic
effects. However, its clinical use has been limited. As a partial agonist, it can act as a functional
antagonist in the presence of high levels of endogenous catecholamines (e.g., during
exercise), which can be a limitation in certain clinical scenarios.

Safety and Handling

For detailed safety and handling information, refer to the Material Safety Data Sheet (MSDS)
provided by the supplier. Standard laboratory safety precautions should be observed when
handling Prenalterol hydrochloride.

Disclaimer: This document is intended for informational purposes for a research audience and
does not constitute medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215464/docs#prenalterol-hydrochloride-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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